![molecular formula C21H18FN5O2S B2496115 N-(4-fluorobenzyl)-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide CAS No. 894061-89-3](/img/structure/B2496115.png)
N-(4-fluorobenzyl)-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of chemicals that have been studied for various biological activities, including anticancer, anticonvulsant, and antioxidant properties. These studies involve modifications of the compound's structure to enhance its efficacy and reduce toxicity.
Synthesis Analysis
The synthesis of similar compounds typically involves multi-step chemical reactions, starting from specific benzyl and pyridazinyl precursors. For instance, the modification of related compounds to improve anticancer effects or to serve as PI3K inhibitors often requires the replacement of functional groups to enhance biological activity and reduce toxicity (Xiao-meng Wang et al., 2015).
Molecular Structure Analysis
Structural elucidation of these compounds is achieved through various spectroscopic techniques, including NMR, IR, and mass spectrometry. X-ray diffraction analysis may also be employed to determine the precise molecular geometry, as seen in studies involving pyridazine analogs for their pharmaceutical importance (Hamdi Hamid Sallam et al., 2021).
Chemical Reactions and Properties
These compounds can undergo a range of chemical reactions, including alkylation, acylation, and cyclization, to introduce various functional groups that significantly impact their biological activity and stability. For example, the cyclization of acetonitrile thioalkyl to form derivatives has been explored for their antioxidant abilities (R. M. Shakir et al., 2017).
Scientific Research Applications
Anticancer Properties
Studies have demonstrated the modification of related compounds to enhance anticancer efficacy and reduce toxicity. For instance, Xiao-meng Wang et al. (2015) explored the replacement of the acetamide group with alkylurea in a structurally similar compound, revealing potent antiproliferative activities against human cancer cell lines and reduced toxicity, suggesting potential as effective anticancer agents with low toxicity (Wang et al., 2015).
Anticonvulsant Activity
Research by Li-Qiu Zhang et al. (2010) on 7-alkoxy-4H-[1,2,4]triazolo[4,3-d]benzo[b][1,4]thiazines, a similar class of compounds, evaluated their anticonvulsant activity. Their findings highlighted compounds with significant protective indexes, indicating potential applications in the treatment of seizure disorders (Zhang et al., 2010).
Insecticidal Activity
A study by A. Fadda et al. (2017) synthesized derivatives incorporating a thiadiazole moiety, showing insecticidal effects against the cotton leafworm, Spodoptera littoralis. This research illustrates the potential of such compounds in agricultural pest control (Fadda et al., 2017).
Antioxidant and Anticancer Activity
I. Tumosienė et al. (2020) synthesized derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, showing significant antioxidant activity and cytotoxicity against cancer cell lines, suggesting their dual utility in oxidative stress management and cancer therapy (Tumosienė et al., 2020).
Antimicrobial Activity
M. Suresh et al. (2016) reported on the synthesis of novel derivatives with significant antibacterial and antifungal activities, highlighting the role of such compounds in addressing microbial infections (Suresh et al., 2016).
Mechanism of Action
Target of action
Compounds with a triazolopyridazine core, like this one, often interact with various enzymes and receptors in the body. The specific targets would depend on the exact structure of the compound and its physicochemical properties .
Mode of action
The compound might bind to its target(s) and modulate their activity, leading to changes in cellular processes. The exact mode of action would depend on the nature of the target and how the compound interacts with it .
Biochemical pathways
The compound could affect various biochemical pathways depending on its targets. For example, it might inhibit or activate certain enzymes, leading to changes in the production of various metabolites .
Pharmacokinetics
The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on its chemical structure. For example, its absorption might be influenced by its solubility, while its distribution could be affected by its size and polarity .
Result of action
The molecular and cellular effects of the compound’s action would depend on its targets and mode of action. For example, it might lead to changes in cell signaling, gene expression, or metabolic processes .
Action environment
Environmental factors such as pH, temperature, and the presence of other substances could influence the compound’s action, efficacy, and stability .
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-[[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN5O2S/c1-29-17-4-2-3-15(11-17)18-9-10-19-24-25-21(27(19)26-18)30-13-20(28)23-12-14-5-7-16(22)8-6-14/h2-11H,12-13H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMGLWPYLHSRHDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NN3C(=NN=C3SCC(=O)NCC4=CC=C(C=C4)F)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorobenzyl)-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.